Cas no 864130-77-8 (1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid)

• Product Name: 1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid
• CAS No: 864130-77-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 3166577
• PubChem ID: 86068795
• Update Time: 2025-10-29

1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,7b-dihydro-2H-naphtho[1,2-b]oxirene-1a-carboxylic acid
• 1a,2,3,7b-Tetrahydronaphtho-[1,2-b]oxirene-1a-carboxylic acid
• 864130-77-8
• 1a,2,3,7b-tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid
• W11382
• 1a,2,3,7b-tetrahydronaphtho[1,2-b]oxirene-1a-carboxylicacid
• 1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid

• MDL： MFCD24515221
• Inchi： 1S/C11H10O3/c12-10(13)11-6-5-7-3-1-2-4-8(7)9(11)14-11/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： GRJUFDNUVUTCGG-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3CCC12C(=O)O

Computed Properties

• Exact Mass: 190.062994177Da
• Monoisotopic Mass: 190.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid Security Information

• Storage Condition：(BD447958)

Additional information on 1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid

Comprehensive Overview of 1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid (CAS No. 864130-77-8)

1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid (CAS No. 864130-77-8) is a specialized organic compound with a unique structural framework, combining a naphthalene backbone with an oxirene ring and a carboxylic acid functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and polymer chemistry. Its molecular formula, C₁₂H₁₀O₃, reflects a balance of aromaticity and reactivity, making it a versatile intermediate for synthetic transformations.

In recent years, the demand for highly functionalized heterocyclic compounds like 1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its role in modulating enzyme activity or serving as a precursor for biodegradable polymers. The compound's CAS No. 864130-77-8 is frequently searched in academic databases, underscoring its relevance in cutting-edge scientific inquiries.

The synthesis of 1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid typically involves multi-step organic reactions, including epoxidation and carboxylation strategies. Its oxirene moiety is a key feature, contributing to both stability and reactivity under controlled conditions. This duality makes it valuable for developing sustainable chemical processes, a topic trending in environmental science forums. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and structural integrity.

From an industrial perspective, CAS No. 864130-77-8 is often discussed in the context of patent literature and intellectual property related to novel materials. Its potential as a cross-linking agent or monomer for specialty polymers aligns with the growing market for high-performance coatings and adhesives. Additionally, its compatibility with click chemistry protocols has opened doors for modular synthesis approaches, a hot topic in combinatorial chemistry circles.

Safety and handling of 1a,2,3,7b-Tetrahydronaphtho[1,2-b]oxirene-1a-carboxylic acid adhere to standard laboratory protocols for organic intermediates. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation. The compound's storage conditions—typically under inert atmosphere at low temperatures—are critical to maintain its stability, a detail frequently queried in chemical supplier FAQs.

Future research directions for CAS No. 864130-77-8 may focus on its catalytic applications or integration into nanostructured materials. With the rise of computational chemistry tools, in silico studies could further elucidate its electronic properties and reactivity patterns. As sustainability becomes a central theme in chemical innovation, this compound's role in atom-efficient synthesis and renewable feedstock utilization will likely expand, cementing its place in modern chemical R&D.